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3-octanol in cosmetic and personal care
products

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Octanol

CAS No.: 589-98-0

Cat. No.: S566641

Chemical & Functional Profile of 3-Octanol

The table below summarizes the key characteristics of 3-Octanel based on the search results:

Property Description

Chemical Name 3-Octanol (Octan-3-ol) [1]

CAS Registry 589-98-0 [1] [2]

Number

Molecular Formula CsH1s0 [1] [2]

Molecular Weight 130.23 g/mol [2]

Physical State Colorless to almost colorless clear liquid [2]

Odor Profile Earthy, mushroom, fresh, nutty, herbal [3] [4]

Key Function Fragrance ingredient [3]

Reported Benefits Imparts fresh, earthy, and natural aromatic profiles; provides a calming scent

[3]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://www.smolecule.com/products/s566641?utm_src=pdf-interest
https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589980&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589980&Mask=2000
https://www.tcichemicals.com/US/en/p/O0121
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589980&Mask=2000
https://www.tcichemicals.com/US/en/p/O0121
https://www.tcichemicals.com/US/en/p/O0121
https://www.tcichemicals.com/US/en/p/O0121
https://www.arogreen.com/aromas-and-essential-compounds-of-3-octanol/
https://www.thegoodscentscompany.com/data/rw1027901.html
https://www.arogreen.com/aromas-and-essential-compounds-of-3-octanol/
https://www.arogreen.com/aromas-and-essential-compounds-of-3-octanol/
https://www.smolecule.com/products/s566641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Property Description
Boiling Point 177 °C [2]
Flash Point 68 °C [2]
Specific Gravity 0.82 (20/20) [2]

Application Guidance and Considerations

While explicit protocols are not available, the following points can guide your experimental work:

¢ Primary Function in Formulations: The search results consistently highlight the role of 3-Octanol
as a fragrance component [3]. It is used to create fresh, earthy, and natural olfactory notes in
products, making it suitable for concepts that evoke a connection with nature, such as in creams and
lotions [3].

e Starting Point for Formulation: One supplier, Hermitage Oils, describes 3-Octanol as "basically a
top note" [4]. You can begin experimental trials by incorporating it into the fragrance phase of your
formulations at low concentrations, following standard safety assessments.

o Safety and Handling: 3-Octanol is classified as a combustible liquid and can cause skin and
serious eye irritation [2]. In a laboratory setting, wear protective gloves, eye protection, and ensure
the workspace is well-ventilated [2].

Proposed Experimental Pathway for Formulation

Given the lack of specific protocols, the diagram below outlines a proposed logical workflow for evaluating

3-Octanol in a cosmetic formulation, from initial selection to stability testing.
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Start: Identify Formulation Goal

l

Define Fragrance Role
(Earthy, Fresh, Herbal)

'

Select 3-Octanol as
Key Fragrance Component

l

Establish Safety Protocol
(Skin/Eye Protection, Ventilation)

'

Incorporate into Fragrance Phase
of Base Formulation

y

Perform Stability Testing
(Heat, Light, Time)

l

Evaluate Final Product
(Scent, Texture, Appearance)

Document Protocol & Results

Click to download full resolution via product page

Critical Research Gaps and Future Directions
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The search results reveal a significant lack of public scientific data on several fronts crucial for drug

development professionals:

¢ No Detailed Protocols: None of the sources provide step-by-step methodologies for incorporating 3-
Octanol into specific product types (e.g., creams, serums, cleansers).

¢ Limited Efficacy Data: While its fragrance is well-described, there is a lack of quantitative data on its
performance as a functional ingredient (e.g., sensory attributes, consumer perception studies).

¢ Unknown Synergistic Effects: How 3-Octanol interacts with other common cosmetic ingredients,
particularly in complex formulations, is not documented in the available literature.

To advance research, I propose focusing on the following areas:

e Systematic Compatibility Studies: Test the stability of 3-Octanol in various emulsion systems
(O/W, W/0O), and with different preservatives, thickeners, and active ingredients.

e Sensory Analysis Panels: Conduct controlled studies to quantify the sensory impact and perceived
strength of 3-Octanol at different concentrations (e.g., 0.01%, 0.05%, 0.1%).

¢ Investigating Potential Functional Benefits: One study identified in the search suggests 3-Octanol
can activate specific metabolic and immune response pathways in nematodes [5]. This in-vitro finding
warrants further investigation to determine if 3-Octanol has any bioactive potential in cosmetic
applications, such as modulating skin's biological responses.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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cosmetic-and-personal-care-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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